![molecular formula C18H18FNO3 B4406039 ethyl 4-{[3-(2-fluorophenyl)propanoyl]amino}benzoate](/img/structure/B4406039.png)
ethyl 4-{[3-(2-fluorophenyl)propanoyl]amino}benzoate
Overview
Description
Ethyl 4-{[3-(2-fluorophenyl)propanoyl]amino}benzoate, commonly known as EFPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFPA belongs to the class of benzamide derivatives and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties.
Mechanism of Action
The mechanism of action of EFPA is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various signaling pathways involved in inflammation, pain, and fever. EFPA has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by blocking the activation of nuclear factor-kappa B (NF-κB). EFPA also inhibits the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that mediate pain and inflammation.
Biochemical and Physiological Effects:
EFPA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the serum and tissues of animals with inflammation. EFPA also reduces the levels of prostaglandins in the serum and tissues, which mediates pain and inflammation. Additionally, EFPA has been shown to reduce fever in animal models by inhibiting the production of prostaglandins in the hypothalamus.
Advantages and Limitations for Lab Experiments
One of the major advantages of EFPA is its potential therapeutic applications in various disease conditions. EFPA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders such as arthritis, neuropathic pain, and fever. Additionally, EFPA has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. However, one of the limitations of EFPA is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
EFPA has shown promising results in preclinical studies, and further research is needed to explore its therapeutic potential in humans. Future studies should focus on optimizing the synthesis method to improve the yield of EFPA and developing novel drug delivery systems to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of EFPA and its potential use as a diagnostic tool for Alzheimer's disease. Finally, clinical trials are needed to evaluate the safety and efficacy of EFPA in humans for various disease conditions.
Scientific Research Applications
EFPA has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders such as arthritis, neuropathic pain, and fever. EFPA has also been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, EFPA has been studied for its potential use as a diagnostic tool for Alzheimer's disease.
properties
IUPAC Name |
ethyl 4-[3-(2-fluorophenyl)propanoylamino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO3/c1-2-23-18(22)14-7-10-15(11-8-14)20-17(21)12-9-13-5-3-4-6-16(13)19/h3-8,10-11H,2,9,12H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZIIRQZFCAVSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.